Cas no 2361923-21-7 (Tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate)

• Product Name: Tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate
• CAS No: 2361923-21-7
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5974813
• PubChem ID: 97308763
• Update Time: 2025-10-29

Tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate
• Tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate
• EN300-25360046
• 2361923-21-7

• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)19-11-9-14(15(18)10-12-19)13-7-5-4-6-8-13/h4-8,14-15H,9-12,18H2,1-3H3/t14-,15+/m0/s1
• InChI Key： GZWHYSSQCWEGCN-LSDHHAIUSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H]([C@H](C2C=CC=CC=2)CC1)N)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate

Tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate (CAS No. 2361923-21-7) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug development. This compound belongs to the class of azepanes, which are seven-membered cyclic amines, and its structure incorporates both an amino group and a phenyl substituent, making it a versatile molecule for various chemical modifications. The stereochemistry of the compound is defined by its (4R,5S) configuration, which plays a critical role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate as a precursor in the synthesis of bioactive molecules. Its unique structure allows for the incorporation of diverse functional groups, enabling researchers to explore its role in drug design. For instance, the amino group can be utilized for peptide bond formation, while the phenyl group provides aromatic stability and enhances lipophilicity, which are essential properties for drug candidates targeting specific biological pathways.

The synthesis of tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate involves a multi-step process that typically includes ring formation via intramolecular cyclization followed by stereochemical control to achieve the desired configuration. The use of chiral auxiliaries or asymmetric catalysis has been reported in recent literature to ensure high enantiomeric excess during the synthesis. This approach not only enhances the efficiency of the process but also aligns with green chemistry principles by minimizing waste and improving atom economy.

In terms of applications, tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate has shown promise in the development of therapeutics targeting neurodegenerative diseases. Its ability to modulate key enzymes involved in pathways such as amyloid-beta production has been explored in preclinical studies. Additionally, its role as an intermediate in the synthesis of complex natural products has been documented, further underscoring its value in organic synthesis.

From an analytical perspective, the characterization of tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into its molecular structure and stereochemistry, ensuring the accuracy of its identification and purity assessment. Recent advancements in computational chemistry have also enabled virtual screening and molecular docking studies to predict its binding affinity to target proteins, accelerating its evaluation as a potential drug candidate.

In conclusion, tert-butyl (4R,5S)-4-amino-5-phenylazepane-1-carboxylate stands out as a valuable compound in contemporary medicinal chemistry due to its unique structural features and versatile applications. Its continued exploration in research settings is expected to yield novel insights into its therapeutic potential and contribute to the development of innovative treatment options for various diseases.